Cas no 2172316-74-2 (3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)
3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
- 2172316-74-2
- 3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
- EN300-1517782
-
- Inchi: 1S/C28H36N2O5/c1-19(10-9-15-25(31)30(28(2,3)4)17-16-26(32)33)29-27(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,9-10,15-18H2,1-4H3,(H,29,34)(H,32,33)
- InChI Key: DIVNLRVXGSTGCL-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CCCC(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517782-0.05g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-0.1g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-0.25g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-0.5g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-1.0g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-2.5g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-5.0g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-10.0g |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517782-50mg |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517782-100mg |
3-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172316-74-2 | 100mg |
$2963.0 | 2023-09-27 |
3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
Introduction to 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172316-74-2)
3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, identified by its CAS number 2172316-74-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hexanamido side chain and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to the compound's chemical reactivity but also opens up diverse possibilities for its application in drug development and biochemical research.
The Fmoc moiety, specifically, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability and ease of removal under mild acidic conditions. This feature makes 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid a valuable intermediate in constructing complex peptide-based therapeutics. Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the utility of Fmoc-amino acids, including this derivative, in the rapid and efficient assembly of biologically active peptides.
Moreover, the tert-butyl group appended to the nitrogen atom in the compound's name enhances its stability towards hydrolysis, making it a preferred choice for applications where resistance to environmental degradation is crucial. This characteristic is particularly relevant in pharmaceutical formulations where long-term stability is essential for maintaining therapeutic efficacy.
In the realm of medicinal chemistry, the structural motif of 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid has been explored for its potential as a scaffold in drug discovery. The combination of a rigid fluorene ring system and an amide linkage provides a stable platform for further derivatization, enabling chemists to modulate properties such as solubility, bioavailability, and target specificity. Such modifications are critical in optimizing lead compounds for clinical development.
Recent studies have demonstrated the compound's utility as a building block in the synthesis of peptidomimetics, which mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their potential as protease inhibitors, which are key targets in treating various diseases including cancer and infectious disorders. The fluorenylmethoxycarbonyl group facilitates selective protection and deprotection steps, allowing for precise control over peptide synthesis—a critical aspect in generating high-purity compounds for biological testing.
The hexanamido side chain introduces additional functionality that can be exploited for interactions with biological targets. This moiety can serve as a linker between different pharmacophoric units or as a site for post-synthetic modifications, enhancing the compound's versatility in drug design. Researchers have leveraged this structural feature to develop novel molecular architectures with tailored biological activities.
From a synthetic chemistry perspective, 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid exemplifies the sophistication achievable through multi-step organic synthesis. The integration of advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations has enabled the construction of complex molecular frameworks with high precision. These synthetic strategies are not only crucial for producing this compound but also contribute to the broader arsenal of methods available for constructing bioactive molecules.
The growing interest in fluorinated compounds stems from their unique electronic properties and metabolic stability, which can enhance drug efficacy and reduce off-target effects. The presence of the fluorene ring system in 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid aligns with this trend, making it an attractive candidate for further exploration in medicinal chemistry.
In conclusion, 3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172316-74-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Its role as an intermediate in peptide synthesis, coupled with its potential as a scaffold for drug discovery, underscores its importance in modern medicinal chemistry research. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an integral role in developing next-generation therapeutics.
2172316-74-2 (3-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)